Cas no 651331-40-7 (1H-Indole-3-hexadecanol, 6-methoxy-)

• Product name: 1H-Indole-3-hexadecanol, 6-methoxy-
• CAS No: 651331-40-7
• MF: C₂₅H₄₁NO₂
• MW: 387.59854
• CID: 405532
• PubChem ID: 11326670

1H-Indole-3-hexadecanol, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-hexadecanol, 6-methoxy-
• 16-(6-methoxy-1H-indol-3-yl)hexadecan-1-ol
• 651331-40-7
• DTXSID50462497
• SCHEMBL5350304
• CHEMBL224902

• Inchi： InChI=1S/C25H41NO2/c1-28-23-17-18-24-22(21-26-25(24)20-23)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-19-27/h17-18,20-21,26-27H,2-16,19H2,1H3
• InChI Key： QBSFVHZBTWVNNE-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=CN2)CCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 387.31393
• Monoisotopic Mass: 387.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.25